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Cas no 957205-72-0 (Methyl 3-methyl-4-(trifluoromethyl)benzoate)
957205-72-0 structure
Product Name:Methyl 3-methyl-4-(trifluoromethyl)benzoate
CAS No:957205-72-0
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD14698071
CID:2189386
PubChem ID:46311170
Update Time:2024-10-25
Methyl 3-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-trifluoromethylbenzoic acid methyl ester
- methyl 3-methyl-4-(trifluoromethyl)benzoate
- 3-METHYL-4-(TRIFLUOROMETHYL)BENZOIC ACID METHYL ESTER
- DRGOQPBBHLQCFB-UHFFFAOYSA-N
- AM805861
- Benzoic acid, 3-methyl-4-(trifluoromethyl)-, methyl ester
- Methyl 3-methyl-4-(trifluoromethyl)benzoate (ACI)
- 957205-72-0
- DB-304763
- EN300-9438753
- CS-0102018
- SCHEMBL3903076
- AKOS027255457
- methyl3-methyl-4-(trifluoromethyl)benzoate
- AS-39686
- MFCD14698071
- Methyl 3-methyl-4-(trifluoromethyl)benzoate
-
- MDL： MFCD14698071
- Inchi： 1S/C10H9F3O2/c1-6-5-7(9(14)15-2)3-4-8(6)10(11,12)13/h3-5H,1-2H3
- InChI Key： DRGOQPBBHLQCFB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)OC)=CC=1C)(F)F
Computed Properties
- Exact Mass: 218.05546401g/mol
- Monoisotopic Mass: 218.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3
Methyl 3-methyl-4-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M320490-10mg |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 10mg |
$81.00 | 2023-05-17 | ||
| TRC | M320490-50mg |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 50mg |
$316.00 | 2023-05-17 | ||
| TRC | M320490-100mg |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 100mg |
$523.00 | 2023-05-17 | ||
| TRC | M320490-250mg |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 250mg |
$1166.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47245-1g |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 95% | 1g |
¥337.0 | 2023-09-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NU370-200mg |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 95% | 200mg |
367CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NU370-1g |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 95% | 1g |
1180CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NU370-5g |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 95% | 5g |
3706CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU698-5g |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 95% | 5g |
2785.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU698-1g |
Methyl 3-methyl-4-(trifluoromethyl)benzoate |
957205-72-0 | 95% | 1g |
927.0CNY | 2021-07-17 |
Methyl 3-methyl-4-(trifluoromethyl)benzoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane , Water ; 12 h, 120 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ; 4 h, 90 °C
Reference
- Preparation of heteroarylamide derivatives as immunosuppressants with S1P agonist activity, Japan, , ,
Methyl 3-methyl-4-(trifluoromethyl)benzoate Raw materials
- Methylboronic acid
- Methyl 3-bromo-4-(trifluoromethyl)benzoate
- 4-Iodo-3-methylbenzoic Acid Methyl Ester
- Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
Methyl 3-methyl-4-(trifluoromethyl)benzoate Preparation Products
Methyl 3-methyl-4-(trifluoromethyl)benzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:957205-72-0)Methyl 3-methyl-4-(trifluoromethyl)benzoate
Order Number:A930393
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:00
Price ($):292.0/876.0
Email:sales@amadischem.com
Methyl 3-methyl-4-(trifluoromethyl)benzoate Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:957205-72-0)Methyl 3-methyl-4-(trifluoromethyl)benzoate
Purity:99%/99%
Quantity:5g/25g
Price ($):292.0/876.0